Cas no 1805579-12-7 (3-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805579-12-7
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880490
• Update Time: 2023-08-20

3-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)5-1-4(3-16)6(2-7(18)19)17-8(5)10(13,14)15/h1,9H,2H2,(H,18,19)
• InChI Key： USCDQLCZODNWQW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(CC(=O)O)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles